Cas no 1379441-80-1 (methyl (2R)-2-(2-cyanoethylamino)propanoate)

• Product Name: methyl (2R)-2-(2-cyanoethylamino)propanoate
• CAS No: 1379441-80-1
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 4595325
• Update Time: 2025-10-28

methyl (2R)-2-(2-cyanoethylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• D-Alanine, N-(2-cyanoethyl)-, methyl ester
• methyl (2R)-2-(2-cyanoethylamino)propanoate

• Inchi： 1S/C7H12N2O2/c1-6(7(10)11-2)9-5-3-4-8/h6,9H,3,5H2,1-2H3/t6-/m1/s1
• InChI Key： FXYBNKHRGLRMMP-ZCFIWIBFSA-N
• SMILES： C(OC)(=O)[C@@H](C)NCCC#N

Additional information on methyl (2R)-2-(2-cyanoethylamino)propanoate

Professional Introduction to Methyl (2R)-2-(2-Cyanoethylamino)propanoate (CAS No. 1379441-80-1)

Methyl (2R)-2-(2-cyanoethylamino)propanoate, with the chemical formula C₇H₁₃NO₃ and CAS number 1379441-80-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound belongs to the class of amino esters, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique stereochemistry of this molecule, particularly the (2R) configuration at the chiral center, plays a crucial role in determining its pharmacological properties and interactions with biological targets.

The synthesis and characterization of Methyl (2R)-2-(2-cyanoethylamino)propanoate involve advanced chemical methodologies that ensure high purity and enantiomeric excess. The presence of the cyanoethylamino group introduces a significant level of complexity to the molecule, making it a valuable intermediate in the development of more complex pharmacophores. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound, which is essential for drug discovery programs targeting various diseases.

In recent years, Methyl (2R)-2-(2-cyanoethylamino)propanoate has been explored for its potential role in the development of novel therapeutic agents. Studies have indicated that this compound exhibits promising activities against a range of biological targets, including enzymes and receptors involved in inflammatory pathways. The cyanoethylamino moiety is particularly noteworthy, as it can serve as a hinge-binding motif, enhancing binding affinity and selectivity. This feature makes it an attractive candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of Methyl (2R)-2-(2-cyanoethylamino)propanoate is its potential application in the treatment of neurological disorders. Research has shown that analogs of this compound can modulate neurotransmitter systems, offering a novel approach to managing conditions such as depression, anxiety, and neurodegenerative diseases. The stereochemical purity of this compound is critical, as enantiomeric differences can significantly impact biological activity and safety profiles. Consequently, rigorous analytical techniques such as chiral HPLC and NMR spectroscopy are employed to ensure the highest level of quality control.

The pharmaceutical industry has shown considerable interest in Methyl (2R)-2-(2-cyanoethylamino)propanoate due to its versatile structural framework. It serves as a building block for more complex molecules, allowing chemists to design and synthesize novel drug candidates with tailored properties. The cyano group also provides opportunities for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic profiles. These attributes make this compound a valuable asset in modern drug discovery pipelines.

From a biochemical perspective, Methyl (2R)-2-(2-cyanoethylamino)propanoate interacts with various cellular components, including enzymes and transporters. Its ability to cross cell membranes efficiently suggests potential applications in targeted drug delivery systems. Additionally, the compound's stability under physiological conditions makes it suitable for formulation into oral or injectable medications. These characteristics are essential for ensuring therapeutic efficacy and patient compliance.

The environmental impact of Methyl (2R)-2-(2-cyanoethylamino)propanoate is another area of interest. Efforts are underway to develop sustainable synthetic routes that minimize waste and reduce environmental footprint. Green chemistry principles are being integrated into the production process, emphasizing the use of renewable resources and energy-efficient methods. Such initiatives align with global efforts to promote sustainable pharmaceutical manufacturing practices.

In conclusion, Methyl (2R)-2-(2-cyanoethylamino)propanoate (CAS No. 1379441-80-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a promising candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound is poised to play a vital role in addressing unmet medical needs across various therapeutic areas.